Cas no 22530-99-0 (2(3H)-Furanone, 4-butyldihydro-)

2(3H)-Furanone, 4-butyldihydro- structure
22530-99-0 structure
Product name:2(3H)-Furanone, 4-butyldihydro-
CAS No:22530-99-0
MF:C8H14O2
MW:142.195562839508
CID:1413533
PubChem ID:12735706

2(3H)-Furanone, 4-butyldihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 4-butyldihydro-
    • 4-butyloxolan-2-one
    • Brivaracetam Impurity 30
    • (+/-)-4-butyldihydrofuran-2-one
    • DB-167566
    • CHEBI:87416
    • DTXSID90508489
    • WJPRNDJHASWDLE-UHFFFAOYSA-N
    • 4-butyldihydrofuran-2(3H)-one
    • 4-Butyldihydro-2(3h)-furanone
    • SCHEMBL5988542
    • Q27159612
    • 22530-99-0
    • (+/-)4-butyldihydrofuran-2-one
    • 4-butyldihydro-2(3h)-fu ranone
    • Inchi: InChI=1S/C8H14O2/c1-2-3-4-7-5-8(9)10-6-7/h7H,2-6H2,1H3CopyCopied
    • InChI Key: WJPRNDJHASWDLE-UHFFFAOYSA-NCopyCopied
    • SMILES: CCCCC1CC(=O)OC1CopyCopied

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.0±0.0 g/cm3
  • Melting Point: NA
  • Boiling Point: 239.1±0.0 °C at 760 mmHg
  • Flash Point: 91.9±0.0 °C
  • PSA: 26.3
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C

2(3H)-Furanone, 4-butyldihydro- Security Information

Recommend Articles

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd